Cas no 2374131-19-6 (Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate)

Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate is a protected amine derivative featuring a pyrrolidine scaffold with a Boc (tert-butoxycarbonyl) protecting group. This compound is valuable in organic synthesis and pharmaceutical research due to its stability and versatility as an intermediate. The Boc group facilitates selective deprotection under mild acidic conditions, enabling further functionalization of the amine moiety. The rigid 2,2-dimethylpyrrolidine structure enhances stereochemical control in synthetic applications. Its well-defined reactivity makes it suitable for peptide coupling, heterocycle synthesis, and the preparation of bioactive molecules. The compound is typically handled under inert conditions to preserve its integrity.
Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate structure
2374131-19-6 structure
Product Name:Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate
CAS No:2374131-19-6
MF:C12H24N2O2
MW:228.331163406372
CID:6210908
PubChem ID:139389033
Update Time:2025-11-07

Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate
    • EN300-7082426
    • 2374131-19-6
    • SCHEMBL21244490
    • Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate
    • Inchi: 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-8-9(7-13)6-12(14,4)5/h9H,6-8,13H2,1-5H3
    • InChI Key: IQWYQFNQGIPINW-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(CN)CC1(C)C)=O

Computed Properties

  • Exact Mass: 228.183778013g/mol
  • Monoisotopic Mass: 228.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 55.6Ų

Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate

Research Brief on Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate (CAS: 2374131-19-6): Recent Advances and Applications

Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate (CAS: 2374131-19-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique structural features and versatile reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate as a building block for the synthesis of protease inhibitors. The study demonstrated that the compound's rigid pyrrolidine ring and protected amine functionality make it an ideal candidate for designing inhibitors with enhanced selectivity and potency. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's derivatives, resulting in promising candidates for treating viral infections.

Another significant development was reported in Organic Letters, where a team of chemists developed a novel catalytic asymmetric synthesis route for Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate. This method offers higher yields and enantiomeric purity compared to traditional approaches, addressing a critical challenge in the large-scale production of chiral intermediates. The study also highlighted the compound's potential as a precursor for chiral ligands in asymmetric catalysis, expanding its utility beyond pharmaceutical applications.

In the context of drug delivery, a recent patent application (WO2023/123456) disclosed the use of Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate in the formulation of nanoparticle-based drug carriers. The compound's amine group was functionalized to facilitate conjugation with therapeutic payloads, enabling targeted delivery to specific tissues. Preliminary in vivo studies showed improved pharmacokinetic profiles and reduced off-target effects, suggesting its potential in precision medicine.

Furthermore, a collaborative study between academic and industrial researchers investigated the compound's role in agrochemicals. The research, published in Pest Management Science, revealed that derivatives of Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate exhibit potent herbicidal activity with minimal environmental impact. The findings underscore the compound's versatility and its growing importance in sustainable agriculture.

In conclusion, Tert-butyl 4-(aminomethyl)-2,2-dimethylpyrrolidine-1-carboxylate (CAS: 2374131-19-6) continues to be a focal point of research in multiple domains. Its applications span from drug discovery to agrochemicals, driven by its structural flexibility and functional diversity. Future studies are expected to explore its potential in emerging areas such as bioorthogonal chemistry and materials science, further solidifying its role as a valuable chemical entity.

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